[1,2,4]Triazolo[1,5-a]pyridin-8-amine

• IUPAC Name: [1,2,4]triazolo[1,5-a]pyridin-8-amine
• InChI: InChI=1S/C6H6N4/c7-5-2-1-3-10-6(5)8-4-9-10/h1-4H,7H2
• InChI Key: LJPJXPHHXBKTKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=N2)C(=C1)N
• Molecular Formula: C6H6N4
• DSSTOX Substance ID: DTXSID70297521
• Molecular Weight: 134.14 g/mol
• CAS RN: 31052-95-6

Description

“[1,2,4]Triazolo[1,5-a]pyridin-8-amine” is a non-naturally occurring small molecule. This scaffold is present in diverse important structures in agriculture and medicinal chemistry, such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyridines has been classified according to the types of reagents used. A common approach to constructing the [1,2,4]triazolo[1,5-a]pyridine skeleton is the oxidative cyclization of N-(2-pyridyl)amidines. Other methods include synthesis from 2-aminopyridines and nitriles, and cyclization using hydroxylamine.

Molecular Structure Analysis

The molecular formula of [1,2,4]Triazolo[1,5-a]pyridin-8-amine is C6H6N4. The InChI code is 1S/C6H6N4/c7-5-2-1-3-10-6(5)8-4-9-10/h1-4H,7H2.

Chemical Reactions Analysis

The [1,2,4]triazolo[1,5-a]pyridines have been reported to possess potential anti-tumor activities, especially those bearing functional groups at the C-5, C-6 or C-7 positions. They have received great attention in agriculture and medicinal chemistry due to their remarkable biological activities in a variety of domains.

Physical And Chemical Properties Analysis

The molecular weight of [1,2,4]Triazolo[1,5-a]pyridin-8-amine is 134.14. It is a solid substance. The storage temperature should be between 2-8°C in a dark place, sealed in dry.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound serves as a key precursor in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry. .

Biological Activity

[1,2,4]Triazolo[1,5-a]pyridin-8-amine exhibits a range of biological activities. It acts as an inverse agonist for RORγt, and as an inhibitor for enzymes like PHD-1, JAK1, and JAK2. .

Material Sciences

This compound has applications in material sciences due to its unique chemical properties. .

Catalyst-Free Synthesis

It is used in eco-friendly catalyst-free synthesis methods under microwave conditions. .

Mechanochemical Methods

.

Therapeutic Targets

The compound targets specific proteins like fatty acid-binding proteins (FABPs), which are associated with metabolic disorders. .

Pharmaceutical Development

.

Chemical Research

.

Mechanism of Action

Target of Action

The primary targets of [1,2,4]Triazolo[1,5-a]pyridin-8-amine are enzymes such as RORγt , PHD-1 , JAK1 , and JAK2 . These enzymes play crucial roles in various biological processes. For instance, RORγt is a key regulator of immune responses, PHD-1 is involved in cellular response to hypoxia, while JAK1 and JAK2 are part of the Janus kinase family, which plays a role in cytokine signaling .

Mode of Action

The compound interacts with its targets by binding to their active sites, thereby inhibiting their function . This interaction results in changes in the biochemical pathways that these enzymes are involved in .

Biochemical Pathways

The inhibition of the target enzymes by [1,2,4]Triazolo[1,5-a]pyridin-8-amine affects several biochemical pathways. For instance, the inhibition of RORγt can modulate immune responses, while the inhibition of PHD-1 can affect cellular responses to hypoxia . Similarly, the inhibition of JAK1 and JAK2 can disrupt cytokine signaling .

Result of Action

The molecular and cellular effects of [1,2,4]Triazolo[1,5-a]pyridin-8-amine’s action are largely dependent on the specific biochemical pathways it affects. For instance, by inhibiting RORγt, the compound can modulate immune responses . Similarly, by inhibiting PHD-1, it can affect cellular responses to hypoxia . The inhibition of JAK1 and JAK2 can disrupt cytokine signaling, potentially affecting processes such as cell growth and immune responses .

Safety and Hazards

The safety information includes the following hazard statements: H315-H319. The precautionary statements are P264-P280-P302+P352-P305+P351+P338-P332+P313-P337+P313-P362.

Future Directions

The potential of 1,2,4-triazolo[1,5-a]pyrimidines has inspired some excellent reviews over the years on their chemistry and methods of synthesis with a minor focus on their biological properties. The development of the chemistry and application of 1,2,4-triazolo[1,5-a]pyrimidines has continued and even accelerated.